molecular formula C10H13N5O2S2 B5917401 N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}benzenesulfonamide

N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}benzenesulfonamide

Cat. No. B5917401
M. Wt: 299.4 g/mol
InChI Key: WYAKQZOYFJEQOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}benzenesulfonamide, also known as MTSEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}benzenesulfonamide works by reacting with cysteine residues in proteins, which can lead to changes in protein structure and function. The reaction between this compound and cysteine residues is highly specific, allowing researchers to target specific proteins for modification.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific protein being modified. For example, this compound has been used to modify the cysteine residues in the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which plays a crucial role in ion transport across cell membranes. This compound modification of CFTR has been shown to increase its activity, leading to improved ion transport.

Advantages and Limitations for Lab Experiments

N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}benzenesulfonamide has several advantages for use in lab experiments. It is highly specific in its reaction with cysteine residues, allowing researchers to target specific proteins for modification. It is also relatively easy to synthesize and purify, making it readily available for use in experiments.
However, there are also limitations to the use of this compound. Its effects on protein structure and function can be difficult to predict, and it can be challenging to control the extent of modification. Additionally, this compound modification can be irreversible, which can limit its use in some experiments.

Future Directions

There are several potential future directions for research involving N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}benzenesulfonamide. One area of interest is the development of new therapeutic agents based on this compound modification of proteins. Another potential direction is the use of this compound to study protein-protein interactions and signaling pathways. Additionally, there is ongoing research into the development of new methods for controlling the extent and specificity of this compound modification.

Synthesis Methods

N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}benzenesulfonamide is synthesized by reacting 2-(methylthio)ethylamine with benzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}benzenesulfonamide has been widely used in scientific research for its ability to modify protein function. It is commonly used to introduce cysteine residues into proteins, which can then be targeted for modification using this compound. This technique has been used to study protein structure and function, as well as to develop new therapeutic agents.

properties

IUPAC Name

N-[2-(1-methyltetrazol-5-yl)sulfanylethyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13N5O2S2/c1-15-10(12-13-14-15)18-8-7-11-19(16,17)9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WYAKQZOYFJEQOL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=NN=N1)SCCNS(=O)(=O)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13N5O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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